![molecular formula C8H6N2O4 B6165776 3-oxo-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-7-carboxylic acid CAS No. 1256836-67-5](/img/no-structure.png)
3-oxo-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-7-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of similar compounds like pyrido[2,3-d]pyrimidin-5-one, pyrido[2,3-d]pyrimidin-7-one, and pyrimidino[4,5-d][1,3]oxazine derivatives from 5-acetyl-4-aminopyrimidines has been reported . The process involves heating under reflux with MeONa in BuOH, where the acetyl methyl group and the amide carbonyl moiety are involved in the cyclization .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-oxo-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-7-carboxylic acid involves the condensation of 2-amino-3-cyanopyridine with ethyl acetoacetate followed by cyclization and subsequent oxidation to form the desired product.", "Starting Materials": [ "2-amino-3-cyanopyridine", "ethyl acetoacetate", "sodium ethoxide", "acetic anhydride", "sulfuric acid", "sodium hydroxide", "hydrogen peroxide" ], "Reaction": [ "Step 1: Condensation of 2-amino-3-cyanopyridine with ethyl acetoacetate in the presence of sodium ethoxide to form 3-oxo-2-ethyl-4-cyano-3H-pyrido[3,2-b][1,4]oxazine", "Step 2: Cyclization of the intermediate product with acetic anhydride and sulfuric acid to form 3-oxo-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-7-carboxylic acid", "Step 3: Oxidation of the final product with sodium hydroxide and hydrogen peroxide to form 3-oxo-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-7-carboxylic acid" ] } | |
CAS RN |
1256836-67-5 |
Molecular Formula |
C8H6N2O4 |
Molecular Weight |
194.1 |
Purity |
95 |
Origin of Product |
United States |
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